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Compound of Interest

Compound Name: Taltobulin intermediate-2

Cat. No.: B8768384

Introduction

Taltobulin (HTI-286) is a potent synthetic antimitotic agent, developed as an analogue of the
natural tripeptide hemiasterlin. It functions by inhibiting tubulin polymerization, leading to mitotic
arrest and apoptosis in cancer cells. The multi-step synthesis of Taltobulin requires the
purification of several key precursors to ensure the high purity and yield of the final active
pharmaceutical ingredient (API).

This document provides detailed application notes and protocols for the purification of a key
building block, Taltobulin Intermediate-2. Based on analysis of the likely synthetic route for
peptide analogues, this intermediate is identified as N-Boc-L-tert-Leucine. This protected amino
acid is a crucial component for peptide synthesis.

Note on Identification:Public databases show conflicting information for "Taltobulin
Intermediate-2." While some vendors associate it with CAS number 91133-59-4 (3-Methyl-2-
oxo-3-phenylbutanoic acid)[1][2], the logical synthesis pathway for a peptide analogue like
Taltobulin strongly points to the use of protected amino acid building blocks. N-Boc-L-tert-
Leucine (CAS: 62965-35-9) is a well-documented compound of this class and is essential for
introducing the characteristic bulky tert-leucine residue into the final Taltobulin structure.[3][4][5]
[6] The protocols herein are based on this identification.

Properties of Taltobulin Intermediate-2 (N-Boc-L-
tert-Leucine)
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Understanding the physicochemical properties of N-Boc-L-tert-Leucine is critical for selecting
and optimizing a purification strategy.

Property Value Reference
Molecular Formula C11H21NOa4 [41[6]
Molecular Weight 231.29 g/mol [4]
White to off-white crystalline
Appearance [31[5]
powder
Melting Point 118-121 °C [4]

Soluble in organic solvents
- (e.g., Dichloromethane, Ethyl
Solubility [4115]
Acetate, Methanol, DMSO);

Insoluble in water.

Carboxylic acid, tert-
) butoxycarbonyl (Boc)
Key Functional Groups ] [3][6]
protecting group, bulky tert-

butyl side chain.

The key features influencing purification are the acidic carboxylic acid group and the greasy,
non-polar Boc and tert-butyl groups. This amphiphilic nature allows for several purification
strategies. Potential impurities from the synthesis include unreacted L-tert-leucine, residual di-
tert-butyl dicarbonate (Boc20), and other reaction byproducts.

Purification Strategy Overview

The primary goal is to remove unreacted starting materials, reagents, and byproducts. Based
on the properties of N-Boc-L-tert-Leucine, a multi-step approach involving extraction followed
by either flash chromatography or recrystallization is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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